![molecular formula C4H5O7P B1218540 Carboxyphosphonopyruvate](/img/structure/B1218540.png)
Carboxyphosphonopyruvate
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Overview
Description
Carboxyphosphonopyruvate is a dicarboxylic acid.
Scientific Research Applications
Pyruvate Carboxylase and Metabolism
Pyruvate carboxylase (PC) is an enzyme that catalyzes the carboxylation of pyruvate to oxaloacetate, a crucial step in gluconeogenesis and anaplerosis. This reaction is vital for replenishing TCA cycle intermediates and is implicated in various metabolic processes, including lipid synthesis and insulin secretion. Studies on PC offer insights into the role of carboxylation reactions, potentially relevant to compounds like Carboxyphosphonopyruvate, in metabolic regulation and disease states such as diabetes and metabolic syndrome. For example, deregulation of PC expression is associated with type 2 diabetes, and targeted inhibition of PC in mouse models has shown a reduction in adiposity and improved insulin sensitivity (Lao-On, Attwood, & Jitrapakdee, 2018).
Bisphosphonates and Bone Metabolism
Bisphosphonates, compounds that include phosphonate groups, are primarily known for their role in treating bone diseases by inhibiting osteoclast activity. However, they also have implications for osteoblastic activity and bone formation, which could be relevant when considering the applications of phosphonate-containing compounds like this compound. Research has shown that bisphosphonates can enhance the proliferation of bone marrow stromal cells (BMSCs) and initiate osteoblastic differentiation, suggesting a potential role in promoting bone health and regeneration (von Knoch et al., 2005).
Anaplerotic Roles in Tissue Metabolism
Anaplerosis, the process of replenishing TCA cycle intermediates, is critical in various tissues for maintaining metabolic homeostasis. The anaplerotic roles of enzymes like PC in the liver, kidney, adipocytes, and astrocytes highlight the importance of carboxylation reactions in metabolic pathways. These insights could be extrapolated to understand the potential applications of this compound in metabolic engineering and disease treatment, where modulation of anaplerotic reactions could have therapeutic benefits (Jitrapakdee, Vidal-Puig, & Wallace, 2006).
properties
Molecular Formula |
C4H5O7P |
---|---|
Molecular Weight |
196.05 g/mol |
IUPAC Name |
3-[carboxy(hydroxy)phosphoryl]-2-oxopropanoic acid |
InChI |
InChI=1S/C4H5O7P/c5-2(3(6)7)1-12(10,11)4(8)9/h1H2,(H,6,7)(H,8,9)(H,10,11) |
InChI Key |
YTKWPNBYPYOWCP-UHFFFAOYSA-N |
SMILES |
C(C(=O)C(=O)O)P(=O)(C(=O)O)O |
Canonical SMILES |
C(C(=O)C(=O)O)P(=O)(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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